Cas no 85810-98-6 ((1,4-di-1,3,4-thiadiazol-2-yl-1,4-dihydro-1,2,4,5-tetrazine-3,6-diyl)bis(phenylmethanone))

• Product Name: (1,4-di-1,3,4-thiadiazol-2-yl-1,4-dihydro-1,2,4,5-tetrazine-3,6-diyl)bis(phenylmethanone)
• CAS No: 85810-98-6
• MF: C₂₀H₁₂N₈O₂S₂
• MW: 460.491679191589
• CID: 1841404
• PubChem ID: 3070097
• Update Time: 2025-04-21

(1,4-di-1,3,4-thiadiazol-2-yl-1,4-dihydro-1,2,4,5-tetrazine-3,6-diyl)bis(phenylmethanone) Chemical and Physical Properties

Names and Identifiers

• (1,4-di-1,3,4-thiadiazol-2-yl-1,4-dihydro-1,2,4,5-tetrazine-3,6-diyl)bis(phenylmethanone)
• [6-benzoyl-1,4-bis(1,3,4-thiadiazol-2-yl)-1,2,4,5-tetrazin-3-yl]-phenylmethanone
• (1,4-Dihydro-1,4-bis(1,3,4-thiadiazol-2-yl)-1,2,4,5-tetrazine-3,6-diyl)bis(phenylmethanone)
• DTXSID70235089
• 85810-98-6
• Methanone, (1,4-dihydro-1,4-bis(1,3,4-thiadiazol-2-yl)-1,2,4,5-tetrazine-3,6-diyl)bis(phenyl-

• Inchi： 1S/C20H12N8O2S2/c29-15(13-7-3-1-4-8-13)17-25-28(20-24-22-12-32-20)18(16(30)14-9-5-2-6-10-14)26-27(17)19-23-21-11-31-19/h1-12H
• InChI Key： ZZDKNUGZABTCAQ-UHFFFAOYSA-N
• SMILES： S1C=NN=C1N1C(C(C2C=CC=CC=2)=O)=NN(C2=NN=CS2)C(C(C2C=CC=CC=2)=O)=N1

Computed Properties

• Exact Mass: 460.05246400g/mol
• Monoisotopic Mass: 460.05246400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 173Ų